Cas no 2137715-83-2 (3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2137715-83-2
• MF: C₈H₁₂F₂N₂O₂
• MW: 206.189888954163
• CID: 5297153
• Update Time: 2025-11-01

3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1-cyanopropan-2-yl)(methyl)amino]-2,2-difluoropropanoic acid
• 3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2-cyano-1-methylethyl)methylamino]-2,2-difluoro-

• Inchi： 1S/C8H12F2N2O2/c1-6(3-4-11)12(2)5-8(9,10)7(13)14/h6H,3,5H2,1-2H3,(H,13,14)
• InChI Key： GAAZROIFCQEJPR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)C(C)CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 259
• XLogP3: -1.7
• Topological Polar Surface Area: 64.3

Additional information on 3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid (CAS: 2137715-83-2)

In recent years, the compound 3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid (CAS: 2137715-83-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropanoic acid backbone and cyano-substituted amino group, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and flow chemistry to achieve stereoselective synthesis, which is critical for its biological activity. The compound's structural features, including the difluoromethyl group, have been shown to enhance its metabolic stability and bioavailability, making it a valuable candidate for further pharmaceutical development.

Recent mechanistic studies have elucidated the role of 3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been demonstrated to selectively target and inhibit key enzymes in the arachidonic acid cascade, thereby reducing the production of pro-inflammatory mediators. This property has sparked interest in its potential application for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, preliminary in vitro and in vivo studies have suggested that this compound may also exhibit anticancer activity. Researchers have observed that it can induce apoptosis in certain cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. These findings are currently being further investigated in preclinical models to assess its efficacy and safety profile.

Despite these promising results, challenges remain in the clinical translation of 3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid. Issues such as optimal dosing, potential off-target effects, and long-term toxicity need to be addressed through rigorous preclinical and clinical studies. However, the compound's unique chemical structure and demonstrated biological activities position it as a compelling subject for future research in the chemical biology and pharmaceutical sciences.

In conclusion, 3-[1-Cyanopropan-2-yl(methyl)amino]-2,2-difluoropropanoic acid (CAS: 2137715-83-2) represents a promising candidate for therapeutic development, with potential applications in inflammation and oncology. Continued research efforts are essential to fully unlock its therapeutic potential and address the remaining challenges in its development.